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Abstract
The crystal structure of hydrated calcium salts is of paramount importance across various

scientific disciplines, including pharmaceutical sciences, materials science, and geology. The

degree of hydration and the specific arrangement of water molecules within the crystal lattice

profoundly influence the physicochemical properties of these salts, such as solubility, stability,

and bioavailability. This technical guide provides a comprehensive overview of the crystal

structures of several key hydrated calcium salts, details the primary experimental

methodologies used for their characterization, and presents quantitative crystallographic data

in a structured format for researchers, scientists, and professionals in drug development.

Introduction
Hydrated salts, or hydrates, are crystalline compounds that incorporate water molecules

directly into their crystal lattice.[1][2] For calcium salts, the presence and arrangement of this

"water of hydration" can dictate the material's behavior. In the pharmaceutical industry, for

instance, selecting a specific hydrate form of an active pharmaceutical ingredient (API) is a

critical step in drug development, as it can affect the drug's dissolution rate and stability. This
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guide focuses on the structural crystallography of common hydrated calcium salts, offering a

centralized resource of their known structures and the analytical techniques used to determine

them.

Crystal Structures of Prominent Hydrated Calcium
Salts
The following sections summarize the crystallographic data for several families of hydrated

calcium salts. The data, compiled from various crystallographic studies, are presented in

tabular format to facilitate comparison.

Calcium Sulfate Hydrates
Calcium sulfate is well-known for its naturally occurring dihydrate form, gypsum, and its partially

dehydrated hemihydrate form, bassanite (Plaster of Paris).[3][4] The transition between these

states is fundamental to its widespread use in construction.[4] Gypsum possesses a monoclinic

crystal structure characterized by layers of calcium and sulfate ions alternating with layers of

water molecules.[3][4]

Compound

Name
Formula

Crystal

System

Space

Group

Lattice

Parameters
Ref.

Gypsum CaSO₄·2H₂O Monoclinic C2/c or I2/a

a=6.284 Å,

b=15.200 Å,

c=6.523 Å,

β=127.41°

[3][5]

Bassanite (β-

hemihydrate)

CaSO₄·0.5H₂

O
Monoclinic C2

a=13.550 Å,

b=13.855 Å,

c=12.658 Å,

β=117.79°

[6]

Calcium Chloride Hydrates
Calcium chloride is highly hygroscopic and forms a series of stable hydrates, including the

monohydrate, dihydrate, tetrahydrate, and hexahydrate.[7][8] These hydrates generally adopt

an orthorhombic crystal system, with the exception of the tetrahydrate.[9] The structural
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arrangement of water molecules and ions dictates their thermal behavior and applications in

de-icing and dust control.[7][9]

Compound

Name
Formula

Crystal

System

Space

Group

Lattice

Parameters
Ref.

Calcium

Chloride

Dihydrate

CaCl₂·2H₂O Orthorhombic Pnnm

a=11.23 Å,

b=9.98 Å,

c=4.73 Å

[9]

Calcium

Chloride

Tetrahydrate

CaCl₂·4H₂O Triclinic P-1

a=6.36 Å,

b=6.59 Å,

c=8.55 Å,

α=93.5°,

β=97.8°,

γ=110.6°

[9]

Antarcticite

(Hexahydrate

)

CaCl₂·6H₂O Trigonal P321
a=7.89 Å,

c=3.95 Å
[6]

Calcium Acetate Hydrates
Calcium acetate crystallizes from aqueous solutions primarily as a monohydrate.[10] It also

forms a notable hemihydrate, which is often found as an efflorescent salt on heritage artifacts.

[11] The crystal structures of these hydrates can be surprisingly complex.[11][12]
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Compound

Name
Formula

Crystal

System

Space

Group

Lattice

Parameters
Ref.

Calcium

Acetate

Monohydrate

Ca(CH₃COO)

₂·H₂O
Triclinic P-1

a=6.75 Å,

b=11.076 Å,

c=11.782 Å,

α=116.49°,

β=92.4°,

γ=97.31°

[10][13]

Calcium

Acetate

Hemihydrate

Ca(CH₃COO)

₂·0.5H₂O
Monoclinic P2₁/n

a=10.239 Å,

b=15.939 Å,

c=10.595 Å,

β=93.99°

[11]

Calcium Nitrate Hydrates
Calcium nitrate is typically found as a tetrahydrate, which crystallizes in the monoclinic system.

[14] Other hydrated forms, including a dihydrate and trihydrate, have also been characterized.

[15]

Compound

Name
Formula

Crystal

System

Space

Group

Lattice

Parameters
Ref.

Calcium

Nitrate

Tetrahydrate

Ca(NO₃)₂·4H₂

O
Monoclinic C2/c

a=6.2777 Å,

b=9.1579 Å,

c=14.4841 Å,

β=98.62°

[14]

Calcium

Hydroxide

Nitrate

Hydrate

Ca(OH)NO₃·

H₂O
Orthorhombic Pbca

a=13.958 Å,

b=8.817 Å,

c=14.402 Å

[16]

Calcium Oxalate and Carbonate Hydrates
Hydrated calcium oxalates and carbonates are significant in both geology and biology. Calcium

oxalate monohydrate (whewellite) is the most thermodynamically stable form.[2][17] Hydrated
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calcium carbonates include ikaite (hexahydrate) and monohydrocalcite, which are important

precursors to more stable anhydrous forms like calcite and aragonite.[18][19]

Compound

Name
Formula

Crystal

System

Space

Group

Lattice

Parameters
Ref.

Whewellite

(Oxalate

Monohydrate)

CaC₂O₄·H₂O Monoclinic P2₁/c

a=6.290 Å,

b=14.583 Å,

c=9.976 Å,

β=107.05°

[17]

Ikaite

(Carbonate

Hexahydrate)

CaCO₃·6H₂O Monoclinic C2/c

a=8.791 Å,

b=8.310 Å,

c=11.022 Å,

β=110.51°

[18]

Monohydroca

lcite

(Carbonate

Monohydrate)

CaCO₃·H₂O Trigonal P3₁
a=10.552 Å,

c=7.529 Å
[18][20]

Calcium

Carbonate

Hemihydrate

CaCO₃·0.5H₂

O
Monoclinic P2₁/c

a=10.428 Å,

b=6.136 Å,

c=14.980 Å,

β=101.99°

[18]

Experimental Protocols for Characterization
A multi-technique approach is essential for the unambiguous characterization of hydrated

crystal forms.[21] Diffraction methods are central for determining the atomic arrangement, while

thermal analysis quantifies the water content and stability.

X-ray Diffraction (XRD)
X-ray diffraction is the cornerstone technique for determining crystal structures.[21] It relies on

the elastic scattering of X-rays by the electron clouds of atoms in a crystalline solid.

Single-Crystal X-ray Diffraction (SCXRD): This is the definitive method for structure

determination, providing precise atomic coordinates, bond lengths, and bond angles.[21]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.mdpi.com/2304-6740/13/10/321
https://www.researchgate.net/publication/261031383_Structure_of_hydrated_calcium_carbonates_A_first-principles_study
https://pubs.acs.org/doi/abs/10.1021/acs.cgd.8b00826
https://www.mdpi.com/2304-6740/13/10/321
https://www.mdpi.com/2304-6740/13/10/321
https://apps.dtic.mil/sti/pdfs/AD1068027.pdf
https://www.mdpi.com/2304-6740/13/10/321
https://www.mdpi.com/2073-4441/2/3/333
https://www.mdpi.com/2073-4441/2/3/333
https://www.mdpi.com/2073-4441/2/3/333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15705498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Crystal Selection: A suitable single crystal (typically 0.1-0.3 mm) of high quality is

selected under a microscope and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. It is rotated while being

irradiated with a monochromatic X-ray beam. A detector records the positions and

intensities of the diffracted X-ray spots.

Structure Solution: The diffraction data is processed to determine the unit cell

dimensions and space group. Phase information is then derived using direct methods or

Patterson methods to generate an initial electron density map.

Structure Refinement: An atomic model is built into the electron density map. The

atomic positions and thermal parameters are then refined using least-squares methods

to achieve the best fit between the observed and calculated diffraction patterns.

Powder X-ray Diffraction (PXRD): PXRD is used when suitable single crystals are

unavailable or for analyzing bulk material properties.[21] It is invaluable for phase

identification and studying transformations under non-ambient conditions.[21]

Methodology:

Sample Preparation: A polycrystalline sample is finely ground to ensure random

orientation of the crystallites. The powder is packed into a sample holder.

Data Collection: The sample is scanned over a range of angles (2θ) in a powder

diffractometer, and the intensity of the diffracted X-rays is recorded at each angle,

producing a characteristic diffractogram.

Data Analysis: The positions and intensities of the diffraction peaks are used to identify

the crystalline phases present by comparison with databases (e.g., ICDD). For structure

determination or refinement, techniques like Rietveld refinement are employed to fit the

entire experimental pattern to a calculated profile based on a structural model.

Neutron Diffraction
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Neutron diffraction is a powerful complementary technique to XRD.[21] Neutrons are scattered

by atomic nuclei, making the technique highly sensitive to the positions of light atoms,

particularly hydrogen. This is crucial for accurately determining the location of water molecules

and mapping hydrogen bonding networks in hydrates.[21][22]

Methodology:

Sample Preparation: Requires a larger sample size than XRD, often several cubic

millimeters. The sample is loaded into a suitable container (e.g., vanadium can).

Data Collection: The sample is placed in a neutron beam at a research reactor or

spallation source. Detectors measure the angular distribution of scattered neutrons.

Data Analysis: The analysis is analogous to that of XRD, with the scattering data being

used to solve and refine the crystal structure. The resulting nuclear density map precisely

reveals the positions of all atoms, including hydrogen.

Thermal Analysis
Thermal analysis techniques monitor the physical and chemical properties of a substance as a

function of temperature. They are essential for determining the water content and thermal

stability of hydrates.[23][24]

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is

heated. It is used to quantify the water of hydration.[25]

Methodology:

A small, accurately weighed sample of the hydrate is placed in a crucible within the TGA

instrument.

The sample is heated at a controlled rate in a defined atmosphere (e.g., nitrogen or air).

The instrument continuously records the sample's mass. Dehydration events are

observed as distinct mass loss steps on the TGA curve. The stoichiometry of the

hydrate can be calculated from the percentage mass loss.[1]
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Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between

a sample and a reference as a function of temperature. It detects thermal events like melting,

phase transitions, and dehydration, which appear as endothermic or exothermic peaks.[24]

Methodology:

A small amount of the sample is sealed in a pan (e.g., aluminum). An empty pan is used

as a reference.

Both pans are heated or cooled at a linear rate.

The differential heat flow required to maintain both pans at the same temperature is

recorded, revealing the temperatures and enthalpies of transitions.

Visualized Workflows and Relationships
Diagrams created using the DOT language provide clear visual representations of experimental

processes and conceptual relationships.
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Caption: A flowchart illustrating the typical experimental path for determining the crystal

structure of a hydrated salt.

Thermal Dehydration Pathway of Calcium Sulfate

CaSO₄·2H₂O
(Gypsum)
Monoclinic

CaSO₄·0.5H₂O
(Bassanite)
Monoclinic

 ~100-150 °C 
 -1.5 H₂O 

γ-CaSO₄

(Anhydrite)
Orthorhombic

 >170 °C 
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Caption: The sequential loss of water from gypsum upon heating to form bassanite and then

anhydrite.[3]

Caption: A concept map showing how different analytical methods provide complementary data

for a full structural elucidation.

Conclusion
The structural diversity of hydrated calcium salts is vast, with each hydration state presenting a

unique crystalline arrangement and distinct physical properties. A thorough understanding of

these structures is critical for controlling and predicting the behavior of these materials in

scientific and industrial applications. The accurate determination of these crystal structures

relies on a synergistic combination of diffraction and thermal analysis techniques. This guide

serves as a foundational resource, providing essential crystallographic data and outlining the

robust experimental frameworks required for the comprehensive characterization of these

important compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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